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An In-depth Look at UNC3866 Versus Other Prominent Threat Actors

In the ever-evolving landscape of cybersecurity, understanding the distinct Tactics, Techniques,

and Procedures (TTPs) of Advanced Persistent Threat (APT) groups is paramount for

researchers, scientists, and drug development professionals who handle sensitive intellectual

property and research data. This guide provides a comparative analysis of UNC3866, a

sophisticated China-nexus cyber espionage group, against other notable APT groups: APT28

(Fancy Bear), APT29 (Cozy Bear), and APT41 (Wicked Panda/Double Dragon).

UNC3866 has emerged as a significant threat, particularly to critical infrastructure, defense,

technology, and telecommunications sectors in the United States and Asia.[1][2][3] The group is

known for its stealth, patience, and a focus on long-term intelligence gathering.[1][4] A key

differentiator for UNC3866 is its adeptness at exploiting zero-day vulnerabilities in network

devices and virtualization systems, which often lack comprehensive security monitoring.[1][5]

This guide will dissect the operational methodologies of these APT groups, offering a

quantitative comparison of their TTPs, a detailed look into the experimental protocols used to

identify these behaviors, and visual representations of their typical attack workflows.
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The following table summarizes the key TTPs employed by UNC3866, APT28, APT29, and

APT41, mapped to the MITRE ATT&CK® framework. This comparative overview highlights the

overlapping and distinct strategies of these sophisticated actors.
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MITRE
ATT&CK®
Tactic

UNC3866
APT28 (Fancy
Bear)

APT29 (Cozy
Bear)

APT41 (Wicked
Panda)

Initial Access

Exploitation of

Public-Facing

Applications

(T1190):

Primarily targets

zero-day

vulnerabilities in

Fortinet,

VMware, and

Juniper devices.

[1][5]

Phishing

(T1566): Spear-

phishing with

malicious

attachments or

links is a primary

vector.[6]

Phishing

(T1566): Utilizes

spear-phishing

and has also

been known to

leverage supply

chain

compromises

(T1195).[7]

Exploitation of

Public-Facing

Applications

(T1190) &

Phishing

(T1566): A

combination of

exploiting web-

facing

applications and

spear-phishing

campaigns.[8][9]

Execution

Command and

Scripting

Interpreter

(T1059):

Leverages shell

scripts for

execution on

compromised

devices.

Command and

Scripting

Interpreter

(T1059):

Employs

PowerShell and

other command-

line interfaces.

[10]

Command and

Scripting

Interpreter

(T1059): Makes

extensive use of

PowerShell.

Command and

Scripting

Interpreter

(T1059): Utilizes

PowerShell and

other scripting

languages.[9]

Persistence

Create or Modify

System Process

(T1543): Deploys

custom malware

and rootkits like

REPTILE and

TINYSHELL for

long-term

access.[4]

Scheduled

Task/Job

(T1053): Creates

scheduled tasks

to maintain

persistence.[6]

Registry Run

Keys / Startup

Folder

(T1547.001):

Modifies registry

run keys or

places malware

in startup folders.

[7]

Scheduled

Task/Job (T1053)

& Create or

Modify System

Process (T1543):

Employs

scheduled tasks

and creates new

services to

maintain a

foothold.[8][9]
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Privilege

Escalation

Exploitation for

Privilege

Escalation

(T1068): Exploits

vulnerabilities

within

hypervisors and

network devices

to gain higher

privileges.

Exploitation for

Privilege

Escalation

(T1068): Known

to exploit known

vulnerabilities to

escalate

privileges.

Exploitation for

Privilege

Escalation

(T1068):

Leverages

exploits for

privilege

escalation.[7]

Valid Accounts

(T1078): Often

uses valid

accounts to

escalate

privileges.

Defense Evasion

Rootkit (T1014)

& Masquerading

(T1036):

Employs rootkits

to hide its

presence and

masquerades its

tools as

legitimate files.

Masquerading

(T1036):

Masquerades as

legitimate

software or

processes.

Masquerading

(T1036): Uses

masquerading

techniques to

blend in with

normal network

traffic.

Masquerading

(T1036) & File

Deletion

(T1070.004):

Masquerades its

tools and deletes

files to cover its

tracks.[9]

Credential

Access

Input Capture

(T1056): Utilizes

custom malware

to capture

credentials.

Credential

Dumping

(T1003): Dumps

credentials from

memory.

Credential

Dumping

(T1003): Known

to dump

credentials.

Credential

Dumping

(T1003):

Employs tools

like Mimikatz for

credential

harvesting.[8]

Discovery Network Service

Scanning

(T1046): Scans

for network

services to

identify further

targets.

Network Service

Scanning

(T1046):

Conducts

network service

scanning.

System

Information

Discovery

(T1082): Gathers

information about

the compromised

system.

System

Information

Discovery

(T1082) &

Network Share

Discovery

(T1135):

Discovers

system
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information and

network shares.

Lateral

Movement

Remote Services

(T1021): Uses

remote services

to move across

the network.

Remote Services

(T1021):

Leverages

remote services

for lateral

movement.

Remote Services

(T1021): Utilizes

remote services

to pivot within the

network.

Remote Services

(T1021):

Employs remote

services for

lateral

movement.

Collection

Data from Local

System (T1005):

Collects data

from

compromised

systems.

Data from Local

System (T1005):

Gathers data

from local

systems.

Data from Local

System (T1005):

Collects data of

interest from

compromised

hosts.

Data from Local

System (T1005)

& Data from

Cloud Storage

(T1530): Collects

data from local

systems and

cloud storage.[9]

Command and

Control

Application Layer

Protocol (T1071):

Uses custom

protocols for C2

communications.

Application Layer

Protocol (T1071):

Commonly uses

HTTP/HTTPS for

C2.

Application Layer

Protocol (T1071):

Leverages

common

protocols like

HTTP/HTTPS for

C2.

Application Layer

Protocol (T1071):

Uses

HTTP/HTTPS for

C2

communications.

[11]

Exfiltration

Exfiltration Over

C2 Channel

(T1041):

Exfiltrates data

over its

command and

control channel.

Exfiltration Over

C2 Channel

(T1041): Data is

exfiltrated

through the C2

channel.

Exfiltration Over

C2 Channel

(T1041):

Exfiltrates stolen

data over the C2

channel.

Exfiltration Over

C2 Channel

(T1041):

Exfiltrates data

using the C2

channel.

Impact Espionage:

Primarily focused

on long-term

intelligence

gathering.[1]

Espionage &

Disruption:

Engages in

espionage and

Espionage:

Focused on

intelligence

collection.[13]

Espionage &

Financial Gain:

Conducts both

state-sponsored

espionage and
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disruptive

activities.[12]

financially

motivated

cybercrime.[11]

[14]

Experimental Protocols: Attribution of TTPs
The attribution of specific TTPs to APT groups is a meticulous process undertaken by

cybersecurity researchers and threat intelligence analysts. The methodologies employed are

multifaceted and rely on the convergence of evidence from various sources. While the exact

protocols are often proprietary to the security firms conducting the research, the following

outlines the general experimental methodologies used for TTP attribution.

1. Malware Reverse Engineering:

Static Analysis: Involves dissecting the malware code without executing it. Analysts examine

the code structure, strings, and imported libraries to understand its functionality and identify

unique characteristics. Similarities in code structure, custom algorithms, or the use of

specific packers and obfuscators can link different malware samples to the same actor.

Dynamic Analysis: The malware is executed in a controlled sandbox environment to observe

its behavior. This includes monitoring network traffic, file system modifications, and registry

changes. The observed behaviors are then mapped to the MITRE ATT&CK framework to

build a profile of the malware's TTPs.

2. Network Traffic Analysis:

Command and Control (C2) Infrastructure Analysis: Researchers analyze the domains, IP

addresses, and protocols used for C2 communications. Overlaps in infrastructure across

different campaigns are a strong indicator of a common actor. Techniques like DNS analysis,

WHOIS record investigation, and SSL certificate examination are employed to uncover

connections.

Protocol Analysis: The structure and content of the C2 communication packets are analyzed.

APT groups often use custom protocols or modify existing ones. Identifying these unique

communication patterns can help in attributing the activity.
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3. Incident Response Forensics:

Analysis of Compromised Systems: Following a security incident, forensic analysts examine

affected systems to reconstruct the attack timeline. This involves analyzing system logs, file

system artifacts, and memory dumps to identify the tools and techniques used by the

attacker.

"Living off the Land" (LotL) Analysis: Attackers often use legitimate system tools to carry out

their objectives. Forensic analysis focuses on identifying the anomalous use of these tools,

which can be a characteristic of a specific APT group.

4. Threat Intelligence Correlation:

Cross-Campaign Analysis: Information from multiple campaigns is correlated to identify

recurring patterns in TTPs, malware families, infrastructure, and targeting. This long-term

analysis helps in building a comprehensive profile of an APT group.

Open-Source Intelligence (OSINT): Researchers gather information from public sources,

such as security blogs, technical reports, and forums, to supplement their own findings and

validate their hypotheses.

5. Behavioral Biometrics:

Keystroke Dynamics and Command Sequencing: In some cases, analysts can identify

patterns in how an attacker interacts with a compromised system, such as the sequence and

timing of commands. These "behavioral fingerprints" can sometimes be used to link different

intrusions.

The attribution of TTPs is rarely based on a single piece of evidence. Instead, it is the result of

a comprehensive analysis that combines technical evidence with contextual information, such

as the geopolitical landscape and the nature of the targeted organizations.

Visualizing APT Attack Workflows
The following diagrams, generated using the DOT language, illustrate the typical attack

workflows of UNC3866 and the compared APT groups. These visualizations provide a clear,

high-level understanding of their operational methodologies.
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Caption: UNC3866 Attack Workflow.
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Caption: APT28 (Fancy Bear) Attack Workflow.
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Caption: APT29 (Cozy Bear) Attack Workflow.
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Caption: APT41 (Wicked Panda) Attack Workflow.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. straitstimes.com [straitstimes.com]

2. scmp.com [scmp.com]

3. Singapore actively dealing with ongoing cyberattack on critical infrastructure: Shanmugam
- CNA [channelnewsasia.com]

4. computerweekly.com [computerweekly.com]

5. industrialcyber.co [industrialcyber.co]

6. medium.com [medium.com]

7. picussecurity.com [picussecurity.com]

8. picussecurity.com [picussecurity.com]

9. medium.com [medium.com]

10. picussecurity.com [picussecurity.com]

11. APT41 Has Arisen From the DUST | Google Cloud Blog [cloud.google.com]

12. cyber.nj.gov [cyber.nj.gov]

13. terrazone.io [terrazone.io]

Attribution & Comparative Analysis

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b15583441?utm_src=pdf-body-img
https://www.benchchem.com/product/b15583441?utm_src=pdf-custom-synthesis
https://www.straitstimes.com/singapore/who-is-unc3886-the-group-that-attacked-spores-critical-information-infrastructure
https://www.scmp.com/week-asia/politics/article/3319055/why-did-singapore-name-cyberthreat-group-unc3886-and-it-linked-china
https://www.channelnewsasia.com/singapore/unc3886-cyber-security-threat-actor-attack-singapore-5245791
https://www.channelnewsasia.com/singapore/unc3886-cyber-security-threat-actor-attack-singapore-5245791
https://www.computerweekly.com/news/366627926/Singapore-under-ongoing-cyber-attack-from-APT-group
https://industrialcyber.co/critical-infrastructure/ot-isac-warns-singapore-critical-infrastructure-of-unc3886-exploiting-zero-days-in-fortinet-vmware-juniper-systems/
https://medium.com/@RosanaFS/apt28-inception-theory-681b3db08072
https://www.picussecurity.com/resource/blog/apt29-cozy-bear-evolution-techniques
https://www.picussecurity.com/resource/blog/apt41-cyber-attacks-history-operations-and-full-ttp-analysis
https://medium.com/@adeshola_/analyzing-apt-ttps-using-mitre-attack-dccf15c6f886
https://www.picussecurity.com/resource/blog/apt28-cyber-threat-profile-and-detailed-ttps
https://cloud.google.com/blog/topics/threat-intelligence/apt41-arisen-from-dust
https://www.cyber.nj.gov/threat-landscape/nation-state-threat-analysis-reports/russia-cyber-threat-operations/russia-apt28
https://terrazone.io/apt-29/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583441?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


14. splunk.com [splunk.com]

To cite this document: BenchChem. [A Comparative Analysis of Advanced Persistent Threat
Group Tactics, Techniques, and Procedures]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b15583441#comparing-unc3866-ttps-with-other-
apt-groups]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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